Cas no 38197-43-2 (2-Bromo-1-methoxy-3-methylbenzene)

• Product Name: 2-Bromo-1-methoxy-3-methylbenzene
• CAS No: 38197-43-2
• MF: C₈H₉BrO
• MW: 201.060461759567
• MDL: MFCD14705101
• CID: 1039847
• PubChem ID: 11790233
• Update Time: 2025-11-05

2-Bromo-1-methoxy-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-methoxy-3-methylbenzene
• 1-bromo-2-methylanisole
• 2-Brom-3-methyl-anisol
• 2-BROMO-3-METHOXYTOLUENE
• 2-bromo-3-methyl-anisole
• Benzene,2-bromo-1-methoxy-3-methyl
• 2-Bromo-3-methylanisole
• Benzene, 2-bromo-1-methoxy-3-methyl-
• ZPXCHEDAXFJYBZ-UHFFFAOYSA-N
• 1-bromo-2-methoxy-6-methylbenzene
• AB0076136
• V5612
• SCHEMBL4588874
• DTXSID50472834
• AKOS016006587
• DA-06281
• 38197-43-2
• bromo-3-methylanisole
• SY240745
• DS-16767
• MFCD14705101
• CS-0137291

• MDL： MFCD14705101
• Inchi： 1S/C8H9BrO/c1-6-4-3-5-7(10-2)8(6)9/h3-5H,1-2H3
• InChI Key： ZPXCHEDAXFJYBZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C)OC

Computed Properties

• Exact Mass: 199.98400
• Monoisotopic Mass: 199.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 2.9

Experimental Properties

• PSA: 9.23000
• LogP: 2.76610

Additional information on 2-Bromo-1-methoxy-3-methylbenzene

2-Bromo-1-methoxy-3-methylbenzene: A Comprehensive Overview

2-Bromo-1-methoxy-3-methylbenzene, also known by its CAS number 38197-43-2, is a versatile aromatic compound with significant applications in various fields of chemistry. This compound is characterized by its bromine atom at the 2-position, a methoxy group at the 1-position, and a methyl group at the 3-position on the benzene ring. Its structure makes it an interesting subject for both academic and industrial research.

The synthesis of 2-Bromo-1-methoxy-3-methylbenzene has been extensively studied, with researchers exploring various methods to optimize its production efficiency. Recent advancements in catalytic processes have enabled the synthesis of this compound with higher yields and better purity, making it more accessible for large-scale applications. The compound's stability under different reaction conditions has also been a focal point of recent studies, particularly in the context of its use in organic synthesis reactions such as nucleophilic substitution and coupling reactions.

In terms of applications, 2-Bromo-1-methoxy-3-methylbenzene has found significant use in the pharmaceutical industry as an intermediate in the synthesis of bioactive compounds. Its unique substitution pattern on the benzene ring allows for the creation of complex molecular architectures that are crucial for drug development. Additionally, this compound has been employed in materials science, particularly in the synthesis of advanced polymers and specialty chemicals.

The environmental impact and toxicity profile of 2-Bromo-1-methoxy-3-methylbenzene have also been subjects of recent research. Studies have focused on understanding its biodegradation pathways and assessing its potential risks to aquatic and terrestrial ecosystems. These findings are essential for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 2-Bromo-1-methoxy-3-methylbenzene, with its CAS number 38197-43-2, remains a critical compound in modern chemistry due to its diverse applications and favorable chemical properties. Ongoing research continues to uncover new insights into its synthesis, reactivity, and environmental behavior, solidifying its importance in both academic and industrial contexts.